Cas no 676359-65-2 (IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 3-METHYL-N-(4-PYRIDINYLMETHYL)-)

• Product Name: IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 3-METHYL-N-(4-PYRIDINYLMETHYL)-
• CAS No: 676359-65-2
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 3442059
• PubChem ID: 9991833
• Update Time: 2025-04-21

IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 3-METHYL-N-(4-PYRIDINYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• IMIDAZO[1,2-A]PYRAZIN-8-AMINE, 3-METHYL-N-(4-PYRIDINYLMETHYL)-
• 676359-65-2
• Q27097734
• SCHEMBL8239625
• 3-methyl-N-(pyridin-4-ylmethyl)imidazo(1,2-a)pyrazin-8-amine
• 3-Methyl-N-(Pyridin-4-Ylmethyl)imidazo[1,2-A]pyrazin-8-Amine
• PD004770
• 3-Methyl-N-(4-pyridinylmethyl)-imidazo[1,2-a]pyrazin-8-amine
• NS00069322
• SCE
• 2r3h
• DB08533
• DB-212216

• Inchi： 1S/C13H13N5/c1-10-8-17-13-12(15-6-7-18(10)13)16-9-11-2-4-14-5-3-11/h2-8H,9H2,1H3,(H,15,16)
• InChI Key： LXRVAGIYXNQOKP-UHFFFAOYSA-N
• SMILES： C12=NC=C(C)N1C=CN=C2NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 239.11709544Da
• Monoisotopic Mass: 239.11709544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines